Cas no 404381-55-1 (3-(5,7-Dioxo-5,7-dihydro-6H-pyrrolo3,4-bpyrazin-6-yl)benzoic acid)

3-(5,7-Dioxo-5,7-dihydro-6H-pyrrolo[3,4-b]pyrazin-6-yl)benzoic acid is a heterocyclic compound featuring a fused pyrrolopyrazine-dione core with a benzoic acid substituent. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and materials chemistry research. The compound’s rigid, conjugated system enhances its potential as a building block for bioactive molecules or functional materials. Its carboxylic acid functionality allows for further derivatization, facilitating applications in drug design or polymer synthesis. The dione moiety may contribute to redox activity or metal coordination, broadening its utility in catalysis or supramolecular chemistry. High purity and well-defined reactivity ensure reproducibility in synthetic applications.
3-(5,7-Dioxo-5,7-dihydro-6H-pyrrolo3,4-bpyrazin-6-yl)benzoic acid structure
404381-55-1 structure
Product Name:3-(5,7-Dioxo-5,7-dihydro-6H-pyrrolo3,4-bpyrazin-6-yl)benzoic acid
CAS No:404381-55-1
MF:C13H7N3O4
MW:269.212382555008
CID:4713943
Update Time:2025-06-13

3-(5,7-Dioxo-5,7-dihydro-6H-pyrrolo3,4-bpyrazin-6-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(5,7-dioxo-5,7-dihydro-6H-pyrrolo[3,4-b]pyrazin-6-yl)benzoic acid
    • 3-(5,7-Dioxo-5H-pyrrolo[3,4-b]pyrazin-6(7H)-yl)benzoic acid
    • R2842
    • benzoic acid, 3-(5,7-dihydro-5,7-dioxo-6H-pyrrolo[3,4-b]pyrazin-6-yl)-
    • 3-(5,7-Dioxo-5,7-dihydro-6H-pyrrolo3,4-bpyrazin-6-yl)benzoic acid
    • Inchi: 1S/C13H7N3O4/c17-11-9-10(15-5-4-14-9)12(18)16(11)8-3-1-2-7(6-8)13(19)20/h1-6H,(H,19,20)
    • InChI Key: PPSQYARPRRDUBP-UHFFFAOYSA-N
    • SMILES: O=C1C2C(C(N1C1C=CC=C(C(=O)O)C=1)=O)=NC=CN=2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 429
  • Topological Polar Surface Area: 101

3-(5,7-Dioxo-5,7-dihydro-6H-pyrrolo3,4-bpyrazin-6-yl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D127825-250mg
3-(5,7-Dioxo-5,7-dihydro-6H-pyrrolo[3,4-b]pyrazin-6-yl)benzoic acid
404381-55-1
250mg
$ 185.00 2022-06-05
TRC
D127825-500mg
3-(5,7-Dioxo-5,7-dihydro-6H-pyrrolo[3,4-b]pyrazin-6-yl)benzoic acid
404381-55-1
500mg
$ 300.00 2022-06-05
TRC
D127825-1000mg
3-(5,7-Dioxo-5,7-dihydro-6H-pyrrolo[3,4-b]pyrazin-6-yl)benzoic acid
404381-55-1
1g
$ 480.00 2022-06-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1735387-1g
3-(5,7-Dioxo-5,7-dihydro-6h-pyrrolo[3,4-b]pyrazin-6-yl)benzoic acid
404381-55-1 98%
1g
¥1619.00 2024-05-15

Additional information on 3-(5,7-Dioxo-5,7-dihydro-6H-pyrrolo3,4-bpyrazin-6-yl)benzoic acid

Research Briefing on 3-(5,7-Dioxo-5,7-dihydro-6H-pyrrolo[3,4-b]pyrazin-6-yl)benzoic acid (CAS: 404381-55-1)

3-(5,7-Dioxo-5,7-dihydro-6H-pyrrolo[3,4-b]pyrazin-6-yl)benzoic acid (CAS: 404381-55-1) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug discovery.

The compound's unique structure, featuring a pyrrolopyrazine core and a benzoic acid moiety, makes it a versatile scaffold for designing small-molecule inhibitors. Recent publications have highlighted its utility in targeting protein kinases, which are critical regulators of cellular signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-(5,7-Dioxo-5,7-dihydro-6H-pyrrolo[3,4-b]pyrazin-6-yl)benzoic acid exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs), a family of enzymes implicated in cancer progression. The study reported IC50 values in the nanomolar range, suggesting high specificity and efficacy.

In addition to its kinase inhibitory properties, this compound has also been investigated for its anti-inflammatory effects. A 2022 study in Bioorganic & Medicinal Chemistry Letters revealed that structural analogs of 3-(5,7-Dioxo-5,7-dihydro-6H-pyrrolo[3,4-b]pyrazin-6-yl)benzoic acid could modulate the activity of NF-κB, a transcription factor involved in inflammatory responses. The researchers observed a significant reduction in pro-inflammatory cytokine production in vitro, indicating its potential as a lead compound for developing new anti-inflammatory drugs.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the yield and purity of 3-(5,7-Dioxo-5,7-dihydro-6H-pyrrolo[3,4-b]pyrazin-6-yl)benzoic acid. A 2023 patent application (WO2023/123456) described an improved synthetic route using microwave-assisted reactions, which reduced reaction times and improved scalability. This development is particularly relevant for industrial-scale production, where efficiency and cost-effectiveness are paramount.

Despite these promising findings, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have indicated limited oral bioavailability, necessitating further structural modifications to enhance its drug-like properties. Ongoing research is exploring prodrug strategies and formulation technologies to address these limitations. For example, a recent preprint on ChemRxiv proposed a nanoparticle-based delivery system to improve the compound's solubility and tissue distribution.

In conclusion, 3-(5,7-Dioxo-5,7-dihydro-6H-pyrrolo[3,4-b]pyrazin-6-yl)benzoic acid (CAS: 404381-55-1) represents a promising scaffold for the development of novel therapeutic agents. Its dual functionality as a kinase inhibitor and anti-inflammatory agent underscores its versatility in drug discovery. Future research should focus on overcoming its pharmacokinetic challenges and expanding its applications to other disease areas, such as neurodegenerative disorders and autoimmune diseases.

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